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Compound of Interest

N-BOC-
Compound Name:
(methylamino)acetaldehyde

Cat. No.: B104805

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with N-BOC-
(methylamino)acetaldehyde (CAS No: 123387-72-4). Adherence to these procedures is
paramount for ensuring laboratory safety and the integrity of your experimental work.

Hazard Identification and Personal Protective
Equipment (PPE)

N-BOC-(methylamino)acetaldehyde is classified as a chemical that causes skin and serious
eye irritation.[1][2] While specific occupational exposure limits have not been established, it is
crucial to minimize exposure through engineering controls and appropriate PPE.

Recommended Personal Protective Equipment:

The following table summarizes the necessary PPE for handling N-BOC-
(methylamino)acetaldehyde.
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Equipment

Specification

Purpose

Eye and Face Protection

Chemical splash goggles or a
face shield that meets EN166

standards.

Protects against splashes and
vapors that can cause serious
eye irritation.[1][2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
Butyl rubber).

Prevents skin contact and
irritation.[1] Breakthrough time
should be a key consideration

for prolonged handling.

Body Protection

A chemical-resistant lab coat
or apron worn over long-
sleeved clothing and closed-

toe shoes.

Protects skin from accidental

spills.

Respiratory Protection

A NIOSH/MSHA-approved
respirator with a suitable
cartridge (e.g., organic vapor
cartridge) should be used in
poorly ventilated areas or
when vapors are likely to be

generated.

Prevents respiratory tract
irritation from inhalation of

vapors.[2]

Glove Selection and Breakthrough Times:

No specific breakthrough time data is available for N-BOC-(methylamino)acetaldehyde.

Therefore, selection should be based on general resistance to aldehydes and the glove

manufacturer's recommendations. Always inspect gloves before use and replace them

immediately after contamination.
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. General Aldehyde Estimated Breakthrough
Glove Material . . )
Resistance (Rating) Time
Butyl Rubber Excellent > 8 hours
Neoprene Good > 4 hours
Nitrile Rubber Fair to Good > 1-4 hours
Natural Rubber Not Recommended <1 hour

This data is a general guide. Always consult the manufacturer's specific chemical resistance
data for the gloves you are using.

Safe Handling and Operational Plan

Proper handling procedures are critical to prevent exposure and accidents. N-BOC-
(methylamino)acetaldehyde should be handled in a well-ventilated area, preferably within a
chemical fume hood.

Experimental Workflow Diagram:
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Safe Handling Workflow for N-BOC-(methylamino)acetaldehyde

Preparation

Review SDS

Don PPE

Prepare Fume Hood

Proceed when ready

Handling & Reaction

Weigh/Measure Chemical

Transfer to Reaction Vessel

Perform Reaction

After reaction completion

Cleanup & Disposal

Decontaminate Glassware & Surfaces

Segregate & Dispose of Waste

Doff & Dispose of PPE

Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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